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Compound of Interest

Compound Name: Carbazole D8

Cat. No.: B1428729 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data, handling precautions, and

emergency procedures for Carbazole-d8. The information is compiled from various safety data

sheets (SDS) to ensure a comprehensive understanding for professionals in research and

development.

Chemical Identification and Properties
Carbazole-d8 is the deuterated analogue of Carbazole, an aromatic heterocyclic compound. It

is commonly used as an internal standard in analytical chemistry and as a research compound

in various studies.[1][2]

Table 1: Chemical Identification
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Identifier Value

Product Name Carbazole-d8

Synonyms
CARBAZOLE (RING-D8), Carbazole-

1,2,3,4,5,6,7,8-d8, 9H-Carbazole-d8

CAS Number 38537-24-5[3][4][5]

Molecular Formula C₁₂D₈HN[5] or C₁₂HD₈N[6]

Molecular Weight 175.26 g/mol [3][5][7]

| Appearance | White to light yellow or slightly grey crystalline powder.[4][6] |

Table 2: Physical and Chemical Properties Note: Some data is for the unlabeled form

(Carbazole, CAS 86-74-8) as specific data for the deuterated form is not always available.

Property Value

Melting Point 243 - 247 °C (for unlabeled form)[6]

Boiling Point 355 °C (for unlabeled form)[2][6]

Solubility
Soluble in acetone, sparingly soluble in ethanol,

and practically insoluble in water.[6]

| Storage Temperature | Room temperature[3], some suppliers recommend +20°C[3] or under

25°C.[6] Store away from light and moisture.[8] |

Hazard Identification and Classification
Carbazole-d8 is classified as hazardous. It is crucial to understand its potential health and

environmental effects before handling.

Table 3: Hazard Identification and Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.lgcstandards.com/LC/en/Carbazole-d8-NH/p/TRC-C176074
https://www.tcichemicals.com/CA/en/p/C3254
https://www.sigmaaldrich.com/TW/zh/product/aldrich/912484
https://www.sigmaaldrich.com/TW/zh/product/aldrich/912484
https://labchem-wako.fujifilm.com/sds/W01W0103-2097JGHEEN.pdf
https://www.lgcstandards.com/LC/en/Carbazole-d8-NH/p/TRC-C176074
https://www.sigmaaldrich.com/TW/zh/product/aldrich/912484
https://www.capotchem.cn/doc/msds_97960-57-1.do
https://www.tcichemicals.com/CA/en/p/C3254
https://labchem-wako.fujifilm.com/sds/W01W0103-2097JGHEEN.pdf
https://labchem-wako.fujifilm.com/sds/W01W0103-2097JGHEEN.pdf
https://www.invivochem.com/Carbazole-d8-carbazole-d8.html
https://labchem-wako.fujifilm.com/sds/W01W0103-2097JGHEEN.pdf
https://labchem-wako.fujifilm.com/sds/W01W0103-2097JGHEEN.pdf
https://www.lgcstandards.com/LC/en/Carbazole-d8-NH/p/TRC-C176074
https://www.lgcstandards.com/LC/en/Carbazole-d8-NH/p/TRC-C176074
https://labchem-wako.fujifilm.com/sds/W01W0103-2097JGHEEN.pdf
https://isotope.com/synthetic-intermediates/carbazole-ring-d8-dlm-2134-01
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1428729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Classification and Statements

GHS Signal Word Warning[5][8]

Hazard Statements

H351: Suspected of causing cancer.[4][5] H373:

May cause damage to organs through

prolonged or repeated exposure.[4] H341:

Suspected of causing genetic defects.[5] H410:

Very toxic to aquatic life with long lasting effects.

[4] H413: May cause long lasting harmful effects

to aquatic life.[5][8] H315: Causes skin irritation.

H319: Causes serious eye irritation. H335: May

cause respiratory irritation.[7]

Precautionary Statements

P201 & P202: Obtain special instructions before

use. Do not handle until all safety precautions

have been read and understood.[4][9] P260: Do

not breathe dust/fume/gas/mist/vapors/spray.[4]

P273: Avoid release to the environment.[4]

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[4][5]

P308 + P313: IF exposed or concerned: Get

medical advice/attention.[4][5] P391: Collect

spillage.[4] P405: Store locked up.[5] P501:

Dispose of contents/container to an approved

waste disposal plant.[4][5]

| Transport Information | UN Number: UN3077, Proper Shipping Name: Environmentally

hazardous substance, solid, n.o.s. (Carbazole-d8), Hazard Class: 9, Packing Group: III.[6] |

Safe Handling and Storage Protocols
Adherence to strict laboratory protocols is mandatory when working with Carbazole-d8 to

minimize exposure and ensure safety.

Work in a well-ventilated area, preferably within a chemical fume hood.[10][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/aldrich/912484
https://isotope.com/synthetic-intermediates/carbazole-ring-d8-dlm-2134-01
https://www.tcichemicals.com/CA/en/p/C3254
https://www.sigmaaldrich.com/TW/zh/product/aldrich/912484
https://www.tcichemicals.com/CA/en/p/C3254
https://www.sigmaaldrich.com/TW/zh/product/aldrich/912484
https://www.tcichemicals.com/CA/en/p/C3254
https://www.sigmaaldrich.com/TW/zh/product/aldrich/912484
https://isotope.com/synthetic-intermediates/carbazole-ring-d8-dlm-2134-01
https://www.capotchem.cn/doc/msds_97960-57-1.do
https://www.tcichemicals.com/CA/en/p/C3254
https://www.tcichemicals.com/JP/en/p/C3254
https://www.tcichemicals.com/CA/en/p/C3254
https://www.tcichemicals.com/CA/en/p/C3254
https://www.tcichemicals.com/CA/en/p/C3254
https://www.sigmaaldrich.com/TW/zh/product/aldrich/912484
https://www.tcichemicals.com/CA/en/p/C3254
https://www.sigmaaldrich.com/TW/zh/product/aldrich/912484
https://www.tcichemicals.com/CA/en/p/C3254
https://www.sigmaaldrich.com/TW/zh/product/aldrich/912484
https://www.tcichemicals.com/CA/en/p/C3254
https://www.sigmaaldrich.com/TW/zh/product/aldrich/912484
https://labchem-wako.fujifilm.com/sds/W01W0103-2097JGHEEN.pdf
https://www.echemi.com/sds/carbazole-ring-d8-pd180727114307.html
https://www.carlroth.com/medias/SDB-9752-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzc3NDN8YXBwbGljYXRpb24vcGRmfGFHSTRMMmc1Tmk4NU1UYzRORFUwTURZMU1UZ3lMMU5FUWw4NU56VXlYMGRDWDBWT0xuQmtaZ3xhMzZmZjJjZDE2NTNlNDg1NWY1M2EwOTYyM2E0YTQ1MWVkYjZkMWZmZTk1YjJlODhlYjFkZjI5MjExZGE4M2U2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1428729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[12]

Use a local exhaust system if handling indoors to control dust generation.[6]

A comprehensive set of PPE is required for handling Carbazole-d8.

Table 4: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with
side-shields conforming to EN 166 (EU) or
NIOSH (US) standards.[10]

Skin Protection

Wear chemical-resistant, impervious gloves

(inspected prior to use) and protective clothing.

Fire/flame resistant clothing is also

recommended.[10]

| Respiratory Protection | If exposure limits are exceeded or dust is generated, use a full-face

respirator with an appropriate particle filter (e.g., P95 or P100).[7][10] Respirators must be

approved under government standards like NIOSH (US) or CEN (EU).[7] |

Avoid formation of dust and aerosols.[7][10]

Do not breathe dust, vapors, mist, or gas.[6][7]

Avoid contact with skin and eyes.[10]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[10]

After handling, wash hands and face thoroughly. Do not eat, drink, or smoke in the handling

area.[6]

Store the container tightly closed in a dry, cool, and well-ventilated place.[10]

Keep the container protected from light.[6]
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Store locked up and apart from incompatible materials such as strong oxidizing agents and

strong bases.[5][12]

Emergency and First Aid Procedures
Immediate and appropriate response is critical in the event of an accidental exposure or spill.

Table 5: First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Move the victim into fresh air. If not
breathing, give artificial respiration.
Consult a physician.[7][10]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a physician.[7][10]

Eye Contact

Rinse thoroughly and cautiously with pure water

for at least 15 minutes. Remove contact lenses

if present and easy to do. Immediate medical

attention is required.[6][10]

| Ingestion | Rinse mouth with water. Never give anything by mouth to an unconscious person.

Call a physician or poison control center immediately.[6][7] |

Personal Precautions: Evacuate personnel to safe areas. Use personal protective

equipment. Avoid dust formation and breathing dust/vapors.[7][10]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains or water courses.[7][10]

Containment and Cleanup: Pick up and arrange disposal without creating dust. Use spark-

proof tools.[7][10] Keep in suitable, closed containers for disposal.[7]

Fire-Fighting and Disposal
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Table 6: Fire-Fighting and Disposal Procedures

Procedure Details

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam,
dry chemical, or carbon dioxide.[7]

Specific Hazards

Thermal decomposition can lead to the release

of nitrogen oxides (NOx), carbon monoxide

(CO), and carbon dioxide (CO₂).[6]

Fire-Fighter Protection
Wear a self-contained breathing apparatus for

firefighting if necessary.[7][10]

| Disposal | The material can be disposed of by a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing. Do not contaminate water, foodstuffs, or sewer

systems.[10] Dispose of contents and container in accordance with local, regional, and national

regulations.[6] |

Safe Handling Workflow
The following diagram illustrates the lifecycle and safe handling workflow for Carbazole-d8

within a laboratory setting.
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Caption: Workflow for Safe Handling of Carbazole-d8 in a Lab Setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1428729?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1428729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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